Cas no 26482-53-1 (2-(1-adamantyl)ethanamine)

2-(1-adamantyl)ethanamine structure
2-(1-adamantyl)ethanamine structure
Product Name:2-(1-adamantyl)ethanamine
CAS No:26482-53-1
MF:C12H21N
MW:179.30184340477
MDL:MFCD00233043
CID:269683
PubChem ID:64245
Update Time:2025-04-19

2-(1-adamantyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1-ethanamine
    • 2-(1-Adamantyl)ethanamine
    • 2-(1-Adamantyl)ethanamine hydrochloride
    • 1-&#8203
    • 2-(1-adamantyl)ethanamine(SALTDATA: FREE)
    • 7]&#8203
    • decane-&#8203
    • ethanamine
    • 1-(2-Aminoethyl)adamantane
    • 2-(1-Adamantyl)ethylamine
    • Tricyclo[3.3.1.1(3,7)]decane-1-ethanamine
    • 174
    • Mrz 2
    • D 174
    • 26482-53-1
    • SNJMEUDNDRSJAS-UHFFFAOYSA-N
    • FT-0679257
    • EN300-40581
    • D-174
    • AKOS000122060
    • NCGC00340734-01
    • AKOS006238832
    • 1-adamantaneethanamine
    • 2-(1-Adamantyl)-1-ethanamine
    • 2-(adamantan-1-yl)ethanamine
    • EU-0053109
    • DTXSID50181075
    • MFCD00233043
    • SCHEMBL973650
    • CS-0450292
    • 2-Adamantan-1-yl-ethylamine
    • AB01098764-03
    • CHEMBL341013
    • HMS1409K04
    • Tricyclo(3.3.1.13,7)decane-1-ethanamine
    • 2-(Adamant-1-yl)ethylamine
    • D174
    • Enamine_005504
    • SR-01000537041
    • Oprea1_362282
    • SR-01000537041-1
    • 2-(2-amino)ethyladamantane
    • BB 0253978
    • 2-(ADAMANTAN-1-YL)ETHAN-1-AMINE
    • 1-C-Ethylaminoadamantane
    • Mrz 2/174
    • DB-302847
    • 2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanamine
    • DTXCID60103566
    • ALBB-006757
    • 1-Adamantanethylamine
    • STK504095
    • 2-(1-adamantyl)ethanamine
    • MDL: MFCD00233043
    • Inchi: 1S/C12H21N/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1-8,13H2
    • InChI Key: SNJMEUDNDRSJAS-UHFFFAOYSA-N
    • SMILES: NCCC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 180.17536
  • Monoisotopic Mass: 179.1674
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.021±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 97-98 ºC (2 Torr)
  • Flash Point: 99.4±13.3 ºC,
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 27.64

2-(1-adamantyl)ethanamine Security Information

  • HazardClass:IRRITANT

2-(1-adamantyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038015-500mg
2-(1-Adamantyl)ethanamine hydrochloride
26482-53-1
500mg
3072CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038015-500mg
2-(1-Adamantyl)ethanamine hydrochloride
26482-53-1
500mg
3072.0CNY 2021-07-13
abcr
AB218088-250 mg
2-(1-Adamantyl)ethanamine; 95%
26482-53-1
250 mg
€357.80 2023-07-20
TRC
B231628-25mg
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine
26482-53-1
25mg
$ 50.00 2022-06-07
TRC
B231628-50mg
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine
26482-53-1
50mg
$ 70.00 2022-06-07
TRC
B231628-250mg
2-((3R,5R,7R)-Adamantan-1-yl)ethan-1-amine
26482-53-1
250mg
$ 295.00 2022-06-07
Enamine
EN300-40581-0.05g
2-(adamantan-1-yl)ethan-1-amine
26482-53-1
0.05g
$86.0 2023-05-26
Enamine
EN300-40581-0.1g
2-(adamantan-1-yl)ethan-1-amine
26482-53-1
0.1g
$129.0 2023-05-26
Enamine
EN300-40581-0.25g
2-(adamantan-1-yl)ethan-1-amine
26482-53-1
0.25g
$183.0 2023-05-26
Enamine
EN300-40581-0.5g
2-(adamantan-1-yl)ethan-1-amine
26482-53-1
0.5g
$342.0 2023-05-26
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.